N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-1H-pyrazol-5-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(1,1-dioxothiolan-3-yl)-5-phenylpyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C18H21N5O4S2/c1-12-18(13(2)20-19-12)29(26,27)22-17-10-16(14-6-4-3-5-7-14)21-23(17)15-8-9-28(24,25)11-15/h3-7,10,15,22H,8-9,11H2,1-2H3,(H,19,20)
• InChI Key: BNQAYXQMYCWMSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)NC2=CC(=NN2C3CCS(=O)(=O)C3)C4=CC=CC=C4
• Molecular Formula: C18H21N5O4S2
• Molecular Weight: 435.5 g/mol
• CAS No.: 1106885-77-1

Description

N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-1H-pyrazol-5-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H21N5O4S2 and its molecular weight is 435.52. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase and Acetylcholinesterase Inhibition

• Enzyme Inhibition Potency : The compound and its derivatives have been evaluated for their inhibition potency against human carbonic anhydrase isoenzymes (hCA I and hCA II) and acetylcholinesterase (AChE) enzyme. The derivatives exhibited inhibition constants (K_i values) in the nanomolar range, indicating strong inhibitory activities against these enzymes. The studies suggest that incorporating both pyrazoline and sulfonamide pharmacophores can lead to compounds with potent activity for the desired bioactivities, including enzyme inhibition with low cytotoxicity and tumor selectivity (Ozmen Ozgun et al., 2019).

Antimicrobial and Antioxidant Activities

• Antimicrobial Evaluation : A series of sulfonamides, including compounds related to the specified chemical structure, have been synthesized and tested for their antimicrobial activities against selected bacterial and fungal strains. Some derivatives showed significant antimicrobial and antioxidant activities, indicating their potential as leads for developing new antimicrobial agents (Badgujar et al., 2018).

Antiproliferative Activities

• Cancer Cell Line Evaluation : The synthesis of pyrazole-sulfonamide derivatives has been undertaken with evaluations of their in vitro antiproliferative activities against various cancer cell lines. The studies reveal that some compounds exhibit cell-selective effects, particularly against rat brain tumor cells (C6), and in some cases, show broad-spectrum antitumor activity comparable to commonly used anticancer drugs (Mert et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

The compound acts as a GIRK channel activator . It interacts with the GIRK channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels affects various physiological processes and potential targets for numerous indications, such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays and has shown nanomolar potency as a GIRK1/2 activator with improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by the compound leads to changes in cell excitability, which can have various effects depending on the specific physiological context .